Cas no 17819-23-7 (4-(4-Nitrophenyl)-1,2-oxazole)

• Product Name: 4-(4-Nitrophenyl)-1,2-oxazole
• CAS No: 17819-23-7
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 2782905
• PubChem ID: 71349868
• Update Time: 2025-04-21

4-(4-Nitrophenyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• DTXCID10726446
• 4-(4-Nitrophenyl)isoxazole
• oxazole, 4-(p-nitro)phenyl-
• 4-(4-Nitrophenyl)-1,2-oxazole
• 17819-23-7
• DTXSID20775703

• Inchi： 1S/C9H6N2O3/c12-11(13)9-3-1-7(2-4-9)8-5-10-14-6-8/h1-6H
• InChI Key： ONYOTHPCDKALQQ-UHFFFAOYSA-N
• SMILES： O1C=C(C=N1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 190.03784206Da
• Monoisotopic Mass: 190.03784206Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.9Ų